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Compound of Interest

Compound Name:
4-(Chloromethyl)-6,7-dihydroxy-2-

benzopyrone

CAS No.: 85029-91-0

Cat. No.: B1352344

Get Quote

This document provides a comprehensive technical guide to the safe handling, storage, and

disposal of 4-(Chloromethyl)-6,7-dihydroxy-2-benzopyrone (CAS No. 85029-91-0).

Designed for researchers, chemists, and drug development professionals, this guide moves

beyond a standard Safety Data Sheet (SDS) by synthesizing data from structurally related

compounds to offer a robust safety framework. The core of this analysis rests on a chemical

structure-activity relationship approach, explaining the causality behind the recommended

safety protocols.

Chemical Identity and Physicochemical Profile
4-(Chloromethyl)-6,7-dihydroxy-2-benzopyrone belongs to the benzopyrone (coumarin)

class of compounds.[1][2] The coumarin scaffold is a common motif in biologically active

molecules and synthetic precursors.[3][4] The addition of dihydroxy and, most critically, a

chloromethyl group, dictates its specific reactivity and hazard profile.

Chemical Structure:
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Caption: Chemical structure of 4-(Chloromethyl)-6,7-dihydroxy-2-benzopyrone.

Property Value Source

IUPAC Name
4-(chloromethyl)-6,7-

dihydroxy-2H-chromen-2-one
PubChem

CAS Number 85029-91-0 [5]

Molecular Formula C10H7ClO4 [6]

Molecular Weight 226.61 g/mol [6]

Physical Form Solid (predicted) -

Solubility

Data not available. Likely

soluble in DMSO, DMF, and

alcohols.

-

Hazard Identification and Toxicological Profile
A formal, verified SDS for this specific compound is not readily available. Therefore, a hazard

assessment must be inferred from its constituent functional groups. This approach is critical for

handling novel or sparsely documented research chemicals.
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4-(Chloromethyl)-6,7-dihydroxy-2-benzopyrone

Key Functional Groups

Associated Hazards
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Caption: Hazard contribution by functional group.

Benzopyrone (Coumarin) Core: The parent compound, coumarin, is classified as toxic if

swallowed or in contact with skin (Acute Toxicity, Category 3) and may cause an allergic skin

reaction (Skin Sensitization, Category 1).[7] It is reasonable to assume this core contributes

a baseline level of toxicity and sensitizing potential to the derivative.

Chloromethyl Group (-CH2Cl): This is the most significant contributor to the compound's

hazard profile. Alkylating agents like chloromethylated compounds are frequently reactive.

The C-Cl bond is susceptible to nucleophilic attack, allowing the molecule to covalently

modify biological macromolecules. This reactivity underpins several hazards:

Irritation and Burns: Similar compounds can cause severe skin burns and eye damage.

Sensitization: They are often potent skin sensitizers.

Toxicity: The reactivity often translates to high acute toxicity via all routes of exposure.
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Long-Term Effects: Alkylating agents are often investigated for mutagenic and

carcinogenic potential.

Dihydroxy Groups (Phenolic): Phenolic groups can cause skin and eye irritation.[8] They can

also influence the compound's metabolic profile and reactivity.

Inferred GHS Classification:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed.[7]

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin.[7]

Skin Corrosion/Irritation Category 1B/2

H314/H315: Causes severe

skin burns and eye damage /

Causes skin irritation.

Serious Eye Damage/Irritation Category 1
H318: Causes serious eye

damage.

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction.[7]

Experimental Protocols: Safe Handling and PPE
Given the inferred high toxicity and sensitizing potential, all work must be conducted with

stringent safety measures. The causality is clear: preventing any direct contact (dermal, ocular,

inhalation) is paramount due to the compound's likely reactivity with biological tissues.

3.1. Engineering Controls

Primary Control: All manipulations of this compound, including weighing, dissolving, and

transferring, MUST be performed inside a certified chemical fume hood. This is non-

negotiable to prevent inhalation of fine particulates or aerosols.

Ventilation: General laboratory ventilation should be maintained to dilute any fugitive

emissions.[8]
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3.2. Personal Protective Equipment (PPE) Protocol

This protocol is a self-validating system; each step is designed to protect the user from the

specific hazards identified in Section 2.

Hand Protection:

Action: Wear nitrile gloves (minimum thickness 0.11 mm). Always inspect gloves for tears

or punctures before use.

Causality: Prevents dermal absorption, which is an expected route of acute toxicity.[7]

Validation: Change gloves immediately if contact with the compound is suspected. Do not

reuse gloves. Wash hands thoroughly after removing gloves.[9]

Eye and Face Protection:

Action: Wear ANSI Z87.1-compliant safety glasses with side shields at a minimum. When

handling larger quantities or if there is a splash risk, use chemical splash goggles.

Causality: Protects against accidental splashes that could cause serious, irreversible eye

damage due to the irritant nature of the phenolic groups and the reactive chloromethyl

group.

Validation: Ensure a snug fit. An eyewash station must be immediately accessible.

Skin and Body Protection:

Action: Wear a flame-resistant lab coat, fully buttoned. Ensure legs and feet are covered

with long pants and closed-toe shoes.

Causality: Prevents accidental skin contact on arms or clothing contamination.

Validation: Remove any contaminated clothing immediately and wash before reuse.

Emergency Procedures
Rapid and correct response to an exposure or spill is critical.
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4.1. First-Aid Measures

Exposure Route Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Skin Contact

Immediately remove all contaminated clothing.

[7] Rinse skin with copious amounts of water for

at least 15 minutes.[7] Call a physician

immediately.[7]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water.[7] Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[7]

4.2. Accidental Release Measures

The following workflow ensures a systematic and safe response to a spill.
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Spill Detected

Alert personnel
Restrict access

Assess spill size
(Small vs. Large)

Don full PPE:
- Nitrile gloves

- Goggles
- Lab coat

 Small 

Evacuate area
Call emergency response

 Large 

Cover with inert absorbent
(e.g., vermiculite, sand)

Carefully sweep/collect material
into a labeled waste container

Wipe spill area with appropriate solvent
(e.g., ethanol), followed by soap & water

Dispose of waste as
hazardous material

Spill Secured
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Caption: Workflow for responding to an accidental spill.
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Storage and Disposal
Storage Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep locked up or in an area accessible only to qualified or authorized persons. The

chemical stability under ambient conditions is likely good, but protection from moisture is

advisable due to the reactive chloromethyl group.

Incompatibilities: Avoid strong oxidizing agents and strong bases. Bases could deprotonate

the phenolic hydroxyls or react with the lactone and chloromethyl groups.

Disposal: This material must be disposed of as hazardous waste. Do not allow it to enter

drains or waterways. All waste, including contaminated gloves and absorbent materials, must

be placed in a labeled, sealed container for disposal by a licensed professional waste

disposal service.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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